Cas no 1261748-15-5 (2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1261748-15-5
• MF: C₁₅H₈F₆N₂O
• MW: 346.227244377136
• CID: 4986974
• Update Time: 2025-11-01

2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C15H8F6N2O/c16-14(17,18)12-9(5-7-22)6-8-23-13(12)10-1-3-11(4-2-10)24-15(19,20)21/h1-4,6,8H,5H2
• InChI Key： UFXLZQFSORWNFS-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)C=CN=C1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 4.2
• Topological Polar Surface Area: 45.9

Additional information on 2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

Introduction to 2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1261748-15-5)

2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1261748-15-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of pyridine and aromatic rings, which are well-documented for their diverse biological activities and potential therapeutic applications.

The structural framework of 2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a trifluoromethoxy group at the para position of the phenyl ring and a trifluoromethyl substituent on the pyridine ring enhances its lipophilicity and metabolic stability, making it an attractive candidate for further pharmacological investigation.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in developing novel therapeutic agents. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles, including enhanced binding affinity, prolonged half-life, and increased resistance to metabolic degradation. In the context of 2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile, these fluorinated moieties play a crucial role in modulating its interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The pyridine core is a privileged scaffold in medicinal chemistry, frequently found in approved drugs due to its ability to engage with various biological receptors and enzymes. By incorporating fluorinated aromatic rings, such as the 4-(Trifluoromethoxy)phenyl moiety, the compound gains additional properties that can fine-tune its biological activity.

Current research in the field of oncology has demonstrated that fluorinated pyridines can exhibit potent inhibitory effects on key enzymes involved in cancer cell proliferation and survival. For instance, studies have shown that compounds with similar structural motifs may interfere with signaling pathways such as the MAPK and PI3K/AKT cascades, which are frequently dysregulated in malignant tumors. The trifluoromethyl group, in particular, has been associated with increased binding affinity to protein targets, potentially leading to more effective drug interactions.

The acetonitrile substituent at the 4-position of the pyridine ring further contributes to the compound's versatility. Acetonitrile groups are commonly used in medicinal chemistry due to their ability to enhance solubility and improve pharmacokinetic properties. This feature makes 2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile a promising candidate for further development into a lead compound for drug design.

In addition to its potential applications in oncology, this compound may also find utility in other therapeutic areas. For example, researchers have explored fluorinated pyridines as intermediates in the synthesis of central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. The lipophilic nature imparted by the fluorinated aromatic rings could facilitate this process, making it an interesting candidate for neuropharmacological investigations.

The synthesis of 2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the complex heterocyclic core efficiently. The introduction of fluorinated groups typically requires specialized reagents and techniques to ensure high yields and purity.

From a computational chemistry perspective, understanding the molecular interactions of this compound is crucial for optimizing its pharmacological properties. Molecular docking studies have been instrumental in predicting how 2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile interacts with biological targets at the atomic level. These studies can provide valuable insights into binding affinities, pose optimization, and potential side effects before experimental validation is undertaken.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. The unique electronic properties of fluorine atoms can significantly influence molecular behavior, making them indispensable tools for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for compounds like 2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile, their role in addressing unmet medical needs is likely to expand.

In conclusion, 2-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1261748-15-5) represents a promising candidate for further exploration in pharmaceutical research. Its structural features, including the presence of fluorinated aromatic rings and an acetonitrile substituent, make it a versatile scaffold with potential applications across multiple therapeutic areas. As our understanding of fluorinated chemistry evolves, compounds like this are poised to play an increasingly important role in the development of innovative treatments for human diseases.